Cas no 2138009-75-1 (N-ethyl-3-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-amine)

• Product Name: N-ethyl-3-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-amine
• CAS No: 2138009-75-1
• MF: C₁₂H₂₁N₃O₂S
• MW: 271.379041433334
• CID: 6281318
• PubChem ID: 165481368
• Update Time: 2025-10-19

N-ethyl-3-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-ethyl-3-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-amine
• 2138009-75-1
• EN300-1115978

• Inchi： 1S/C12H21N3O2S/c1-3-13-10-5-4-6-11(7-10)15-9-12(8-14-15)18(2,16)17/h8-11,13H,3-7H2,1-2H3
• InChI Key： JGDKYGBKGRBTTH-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)C1CCCC(C1)NCC)(=O)=O

Computed Properties

• Exact Mass: 271.13544809g/mol
• Monoisotopic Mass: 271.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.4Ų

Additional information on N-ethyl-3-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-amine

Comprehensive Overview of N-ethyl-3-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-amine (CAS No. 2138009-75-1)

N-ethyl-3-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-amine (CAS No. 2138009-75-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonylpyrazole derivatives, which are known for their diverse biological activities. The presence of both ethylamine and methanesulfonyl groups in its structure makes it a promising candidate for drug discovery and development.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in N-ethyl-3-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-amine due to its potential role as a kinase inhibitor or G protein-coupled receptor (GPCR) modulator. These targets are critical in treating diseases such as cancer, inflammation, and neurological disorders, aligning with current trends in precision medicine and personalized therapeutics.

The compound's CAS No. 2138009-75-1 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. Its molecular formula and weight, along with detailed spectroscopic data (e.g., NMR, MS), are essential for quality control and synthesis optimization. Laboratories focusing on high-throughput screening often include this compound in their libraries to explore its interactions with various biological targets.

From a synthetic chemistry perspective, N-ethyl-3-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-amine exemplifies the convergence of heterocyclic chemistry and amine functionalization. The pyrazole ring in its structure is a versatile scaffold, frequently employed in drug design due to its metabolic stability and ability to form hydrogen bonds. Meanwhile, the cyclohexylamine moiety enhances lipophilicity, potentially improving membrane permeability—a key factor in drug bioavailability.

Current research trends highlight the importance of small-molecule therapeutics, and this compound fits seamlessly into this paradigm. Its methanesulfonyl group may contribute to binding affinity in enzyme active sites, while the N-ethyl substituent could influence pharmacokinetic properties like half-life and distribution. Such features make it a subject of interest for structure-activity relationship (SAR) studies.

In the context of green chemistry, efforts to synthesize N-ethyl-3-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-amine using sustainable methods are gaining traction. Researchers are exploring catalytic processes and solvent-free reactions to minimize environmental impact, reflecting broader industry shifts toward eco-friendly practices. These innovations align with global initiatives like the UN Sustainable Development Goals (SDGs).

The compound's potential extends beyond therapeutics. In material science, its sulfonamide group could be leveraged to design functional polymers or coordination complexes for catalytic applications. Additionally, its stability under physiological conditions makes it a candidate for diagnostic probe development, particularly in imaging technologies like PET (positron emission tomography).

For researchers and manufacturers, sourcing high-purity N-ethyl-3-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-amine (CAS No. 2138009-75-1) is critical. Reputable suppliers provide certificates of analysis (CoA) detailing purity (>98%), residual solvents, and heavy metal content—parameters vital for regulatory compliance in Good Manufacturing Practice (GMP) settings. Storage recommendations typically include protection from light and moisture to maintain stability.

As the scientific community continues to explore sulfonamide derivatives, this compound stands out for its balanced physicochemical properties and synthetic accessibility. Future directions may involve computational modeling to predict its off-target effects or bioconjugation strategies to enhance targeted delivery. With its multifaceted potential, N-ethyl-3-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-amine exemplifies the innovation driving modern chemical research.